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For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, my experience has consistently shown that a deep
understanding of a chemical entity, from its fundamental properties to its synthesis and
potential applications, is paramount for successful research and development. This guide is
crafted to provide a comprehensive technical overview of N-(2-ethylphenyl)acetamide, a
compound of interest in various scientific domains. We will move beyond a simple recitation of
facts to explore the causality behind its chemical behavior and analytical characteristics,
empowering you to leverage this molecule to its full potential in your work.

Chemical Identity and Nomenclature

The cornerstone of any chemical investigation is a precise understanding of the molecule's
identity. N-(2-ethylphenyl)acetamide is systematically named following the International Union
of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: N-(2-ethylphenyl)acetamide[1]
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This name unequivocally describes an acetamide group (-NHCOCHs) where the nitrogen atom
is bonded to a phenyl group substituted with an ethyl group (-CH2CHs) at the ortho (position 2)
position.

Synonyms:

In scientific literature and commercial catalogs, N-(2-ethylphenyl)acetamide may be referred to
by several synonyms. Recognizing these is crucial for exhaustive literature searches. Common
synonyms include:

o 2-Ethylacetanilide[1]

» 0-Ethylacetanilide[1]

o N-Acetyl-2-ethylaniline[1]
Chemical Identifiers:

For unambiguous identification in databases and regulatory documents, the following identifiers
are essential:

Identifier Value Source
CAS Number 33098-65-6 [1]
PubChem CID 36332 [1]
Molecular Formula C10H13NO [1]
Molecular Weight 163.22 g/mol [1]
InChikey ZXOVAGUQXNXKHF- (]

UHFFFAOYSA-N

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its handling, formulation, and application. While experimental data for some properties of N-(2-
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ethylphenyl)acetamide are not readily available in public literature, we can infer some
characteristics from closely related compounds and computational predictions.

Physical State: Solid (at standard temperature and pressure).

Solubility: Based on the behavior of similar acetanilide derivatives, N-(2-ethylphenyl)acetamide
is expected to be sparingly soluble in water and soluble in organic solvents such as ethanol,
acetone, and chloroform.[1] The presence of the nonpolar ethyl group and the phenyl ring
contributes to its lipophilicity.

Synthesis of N-(2-ethylphenyl)acetamide

The most direct and common method for the synthesis of N-(2-ethylphenyl)acetamide is the
acylation of 2-ethylaniline with an acetylating agent. Acetic anhydride is a widely used and
effective reagent for this transformation.

Reaction Principle

The synthesis is a nucleophilic acyl substitution reaction. The lone pair of electrons on the
nitrogen atom of 2-ethylaniline acts as a nucleophile, attacking one of the electrophilic carbonyl
carbons of acetic anhydride. This is followed by the elimination of an acetate ion as a leaving
group, resulting in the formation of the amide bond.

é Reactants A
2-Ethylaniline Acetylation Products
| | N-(2-ethylphenyl)acetamide ------ Acetic Acid
Acetic Anhydride
- J
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Caption: General scheme for the synthesis of N-(2-ethylphenyl)acetamide.
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Experimental Protocol

This protocol is adapted from standard procedures for the acetylation of anilines.
Materials:

o 2-Ethylaniline

o Acetic Anhydride

» Glacial Acetic Acid (optional, as solvent)

e Sodium Acetate (optional, as a base to neutralize the acid byproduct)

o Water

o Ethanol (for recrystallization)

Procedure:

 In a round-bottom flask, dissolve 2-ethylaniline in a suitable solvent, such as glacial acetic
acid or an aqueous acidic solution.

e Slowly add a stoichiometric equivalent of acetic anhydride to the solution while stirring. The
reaction is exothermic, and cooling may be necessary to control the temperature.

 After the addition is complete, continue stirring at room temperature for a designated period
(e.g., 1-2 hours) to ensure the reaction goes to completion.

e Pour the reaction mixture into cold water to precipitate the crude N-(2-
ethylphenyl)acetamide.

e Collect the solid product by vacuum filtration and wash it with cold water to remove any
unreacted starting materials and byproducts.

» Purify the crude product by recrystallization from a suitable solvent, such as aqueous
ethanol, to obtain pure N-(2-ethylphenyl)acetamide.
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Self-Validation: The purity of the synthesized compound should be assessed by thin-layer
chromatography (TLC) and its identity confirmed by melting point determination and
spectroscopic analysis (NMR, IR, MS), comparing the obtained data with reference values.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of N-(2-
ethylphenyl)acetamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR: The proton NMR spectrum provides valuable information about the structure. Key
expected signals include:

» Atriplet and a quartet in the aliphatic region corresponding to the ethyl group.
e Asinglet in the downfield region for the acetyl methyl protons.

o Asinglet for the amide proton (N-H), the chemical shift of which can be concentration and
solvent-dependent.

o A complex multiplet pattern in the aromatic region corresponding to the four protons on the
disubstituted benzene ring.

13C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom in
the molecule. Expected signals include:

Two signals in the aliphatic region for the ethyl group carbons.

A signal for the acetyl methyl carbon.

A downfield signal for the carbonyl carbon of the amide group.

Six signals in the aromatic region for the carbons of the benzene ring.

Infrared (IR) Spectroscopy

The IR spectrum is useful for identifying the functional groups present in the molecule. Key
characteristic absorption bands include:
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A strong absorption band around 1660-1680 cm~1 corresponding to the C=0 stretching of
the amide group.

An N-H stretching band in the region of 3200-3400 cm~1.

C-H stretching bands for the aromatic and aliphatic protons.

C=C stretching bands for the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the compound. The electron ionization (El) mass spectrum is expected to show a molecular
ion peak (M+) at m/z = 163, corresponding to the molecular weight of N-(2-
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Caption: A typical workflow for the analytical characterization of N-(2-ethylphenyl)acetamide.

Potential Applications and Biological Relevance

While extensive research on the specific biological activities of N-(2-ethylphenyl)acetamide is
not widely published, its structural motifs are present in a variety of biologically active
molecules. This suggests potential avenues for its application in drug discovery and
development.

Metabolite of 2-Ethylaniline: N-(2-ethylphenyl)acetamide is a known human metabolite of 2-
ethylaniline.[2] This metabolic pathway is significant in the context of toxicology and
pharmacology, as the acetylation of xenobiotics is a common detoxification process.

Scaffold for Drug Design: The acetanilide scaffold is a common feature in many pharmaceutical
agents. For instance, derivatives of N-phenylacetamide have been investigated for their
potential as Factor Vlla inhibitors, which are of interest for their anticoagulant properties. While
this research did not specifically include the 2-ethyl substitution, it highlights the potential of this
class of compounds.

Anti-inflammatory and Analgesic Potential: The structurally related compound N-(2-
hydroxyphenyl)acetamide has demonstrated anti-inflammatory and anti-arthritic properties in
preclinical studies. This raises the possibility that N-(2-ethylphenyl)acetamide and its
derivatives could be explored for similar activities.

Safety and Handling

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
N-(2-ethylphenyl)acetamide is classified with the following hazard statement:

e H319: Causes serious eye irritation.[1]
Precautionary Measures:
e P264: Wash hands and exposed skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

Researchers and laboratory personnel should always consult the full Safety Data Sheet (SDS)
for N-(2-ethylphenyl)acetamide before handling and adhere to all recommended safety
protocols and personal protective equipment (PPE) guidelines.

Conclusion

N-(2-ethylphenyl)acetamide is a well-defined chemical entity with established nomenclature
and a straightforward synthetic route. While its specific biological activities and applications are
not yet extensively documented, its structural relationship to known bioactive molecules and its
role as a metabolite suggest that it is a compound worthy of further investigation. This guide
provides a solid foundation of its chemical and physical properties, synthesis, and analytical
characterization to support future research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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